Piperazin-1-yl-(3,4,5-trifluoro-phenyl)-methanone

• Molecular Formula: C11H11F3N2O
• Molecular Weight: 244.21 g/mol
• IUPAC Name: piperazin-1-yl-(3,4,5-trifluorophenyl)methanone
• InChI: InChI=1S/C11H11F3N2O/c12-8-5-7(6-9(13)10(8)14)11(17)16-3-1-15-2-4-16/h5-6,15H,1-4H2
• InChI Key: BIMJCBNYODNRQJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C(=O)C2=CC(=C(C(=C2)F)F)F

Description

Piperazin-1-yl-(3,4,5-trifluoro-phenyl)-methanone is a useful research compound. Its molecular formula is C11H11F3N2O and its molecular weight is 244.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10% Pd/C (80 mg) was added to a stirred solution of (4-benzyl-piperazin-1-yl)-(3,4,5-trifluoro-phenyl)-methanone (800 mg, 2.4 mmol) in methanol (20 mL) and the mixture was stirred under an atmosphere of hydrogen for 6 hours. The mixture was then filtered over celite and the filtrate concentrated to afford 600 mg (95%) of piperazin-1-yl-(3,4,5-trifluoro-phenyl)-methanone. LCMS: 245.09 (M+1)+, 92.4%